Cas no 1049605-87-9 (4-(2-chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-(2-chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide
• CAS No: 1049605-87-9
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD10686713
• CID: 5186032
• PubChem ID: 25312596
• Update Time: 2025-05-22

4-(2-chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide, 4-(2-chloroacetyl)-N,1-dimethyl-
• 4-(2-chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide

• MDL： MFCD10686713
• Inchi： 1S/C9H11ClN2O2/c1-11-9(14)7-3-6(5-12(7)2)8(13)4-10/h3,5H,4H2,1-2H3,(H,11,14)
• InChI Key： BPIVQHDKXWOOGO-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(CCl)=O)C=C1C(NC)=O

Additional information on 4-(2-chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-(2-Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 1049605-87-9)

4-(2-Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 1049605-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyrrole derivatives, which are known for their versatility in synthetic chemistry. The presence of both a chloroacetyl group and a carboxamide moiety in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for pyrrole-based compounds has surged, driven by their widespread use in drug discovery and crop protection. Researchers are particularly interested in 4-(2-Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide due to its potential as a building block for heterocyclic chemistry. Its molecular framework allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where slight modifications to a compound's structure can lead to significant changes in its biological activity.

The synthesis of CAS No. 1049605-87-9 typically involves multi-step organic reactions, including acylation and amidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the yield and purity of this compound. These methods are part of the broader shift toward green chemistry, which emphasizes efficiency and sustainability in chemical production. As environmental concerns become increasingly prominent, the development of eco-friendly synthesis routes for compounds like 4-(2-Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide is a key focus area for researchers.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(2-Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide?" While its primary use lies in research and development, preliminary studies suggest potential roles in the design of enzyme inhibitors and bioactive agents. Its chloroacetyl group, in particular, is reactive and can form covalent bonds with biological targets, making it a candidate for proteomics and chemical biology studies. However, further clinical or field trials are necessary to validate these applications.

Another trending topic in the context of CAS No. 1049605-87-9 is its stability and storage conditions. Proper handling of this compound requires attention to factors such as temperature sensitivity and moisture exposure. Researchers often inquire about the best practices for preserving its integrity, which underscores the importance of material characterization techniques like NMR spectroscopy and HPLC analysis. These tools are essential for ensuring the compound's quality and consistency in experimental settings.

From a commercial perspective, the global market for pyrrole derivatives is expanding, with 4-(2-Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide being a niche but growing segment. Suppliers and manufacturers are increasingly listing this compound in their catalogs to meet the demands of academic and industrial laboratories. The rise of online chemical databases and e-commerce platforms has made it easier for researchers to access such specialized chemicals, further driving interest in this area.

In summary, 4-(2-Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide (CAS No. 1049605-87-9) represents a fascinating subject of study in modern chemistry. Its structural features, synthetic versatility, and potential applications make it a compound of interest for diverse scientific disciplines. As research continues to uncover new possibilities for pyrrole-based molecules, this compound is likely to remain a focal point for innovation and discovery.